Cas no 105942-64-1 (Butanamide, N-[3,5-bis(trifluoromethyl)phenyl]-N-methyl-3-oxo-)
105942-64-1 structure
Product Name:Butanamide, N-[3,5-bis(trifluoromethyl)phenyl]-N-methyl-3-oxo-
CAS No:105942-64-1
MF:C13H11F6NO2
MW:327.222364664078
CID:1170818
Update Time:2024-07-26
Butanamide, N-[3,5-bis(trifluoromethyl)phenyl]-N-methyl-3-oxo- Chemical and Physical Properties
Names and Identifiers
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- Butanamide, N-[3,5-bis(trifluoromethyl)phenyl]-N-methyl-3-oxo-
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- Inchi: 1S/C13H11F6NO2/c1-7(21)3-11(22)20(2)10-5-8(12(14,15)16)4-9(6-10)13(17,18)19/h4-6H,3H2,1-2H3
- InChI Key: XQXJTCIKJSZGRM-UHFFFAOYSA-N
- SMILES: C(N(C1=CC(C(F)(F)F)=CC(C(F)(F)F)=C1)C)(=O)CC(=O)C
Computed Properties
- Exact Mass: 327.06943
Experimental Properties
- Density: 1.373±0.06 g/cm3(Predicted)
- Boiling Point: 321.5±42.0 °C(Predicted)
- PSA: 37.38
- pka: 8.18±0.50(Predicted)
Butanamide, N-[3,5-bis(trifluoromethyl)phenyl]-N-methyl-3-oxo- Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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